Cas no 970-09-2 (1,4-Butanediamine, N'-9-acridinyl-N,N-dimethyl-)

970-09-2 structure
Product name:1,4-Butanediamine, N'-9-acridinyl-N,N-dimethyl-
1,4-Butanediamine, N'-9-acridinyl-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanediamine, N'-9-acridinyl-N,N-dimethyl-
- N-acridin-9-yl-N',N'-dimethylbutane-1,4-diamine
- N~4~-(Acridin-9-yl)-N~1~,N~1~-dimethylbutane-1,4-diamine
- 970-09-2
- DTXSID80842208
-
- Inchi: InChI=1S/C19H23N3/c1-22(2)14-8-7-13-20-19-15-9-3-5-11-17(15)21-18-12-6-4-10-16(18)19/h3-6,9-12H,7-8,13-14H2,1-2H3,(H,20,21)
- InChI Key: FCPQCIILUGGJNJ-UHFFFAOYSA-N
- SMILES: CN(C)CCCCNC1=C2C=CC=CC2=NC3=CC=CC=C31
Computed Properties
- Exact Mass: 293.189197746g/mol
- Monoisotopic Mass: 293.189197746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2Ų
- XLogP3: 4.3
1,4-Butanediamine, N'-9-acridinyl-N,N-dimethyl- Related Literature
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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